N,N-Diethyl-3-[4-(benzofuran-2-yl)phenoxy]propylamine

• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-[4-(1-benzofuran-2-yl)phenoxy]-N,N-diethylpropan-1-amine
• InChI: InChI=1S/C21H25NO2/c1-3-22(4-2)14-7-15-23-19-12-10-17(11-13-19)21-16-18-8-5-6-9-20(18)24-21/h5-6,8-13,16H,3-4,7,14-15H2,1-2H3
• InChI Key: LLVGALSBYIKGJD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC1=CC=C(C=C1)C2=CC3=CC=CC=C3O2
• Synonyms: 2-(4'-(3-diethylaminopropoxy)-phenyl)-benzofuran; 2-DEAPPB

Description

N,N-Diethyl-3-[4-(benzofuran-2-yl)phenoxy]propylamine, also known as this compound, is a useful research compound. Its molecular formula is C21H25NO2 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.9 g. (0.023 mol.) of 2-p-hydroxyphenylbenzofuran in 75 ml. of toluene and 5 ml. of methanol was added to a sodium methoxide solution prepared by dissolving 0.54 g. (0.023 g.-atom) of sodium in 25 ml. of methanol. The mixture was refluxed for 15 minutes, then the methanol was removed by distillation and 3.48 g. (0.023 mol.) of diethylaminopropyl chloride was added and the resulting reaction mixture was refluxed for four hours. The mixture was filtered and the filtrate concentrated under reduced pressure to give 2-[4'-(3-diethylaminopropoxy)phenyl]benzofuran, m.p. 86°-88°.